Cas no 61847-87-8 (1-Heptacosyne)

• Product Name: 1-Heptacosyne
• CAS No: 61847-87-8
• MF: C₂₇H₅₂
• MW: 376.701788902283
• CID: 390717
• PubChem ID: 54524165
• Update Time: 2025-04-19

1-Heptacosyne Chemical and Physical Properties

Names and Identifiers

• 1-Heptacosyne
• heptacos-1-yne
• 61847-87-8
• DTXSID20711949

• Inchi： 1S/C27H52/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-26-24-22-20-18-16-14-12-10-8-6-4-2/h1H,4-27H2,2H3
• InChI Key： WQIIFNZXBFDHKQ-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCCC)CCCCCCCCCCCCC#C

Computed Properties

• Exact Mass: 376.406901659g/mol
• Monoisotopic Mass: 376.406901659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 23
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.8
• Topological Polar Surface Area: 0Ų